Cas no 1270125-61-5 ((1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine
• CAS No: 1270125-61-5
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 6245560
• PubChem ID: 96821705
• Update Time: 2025-05-19

(1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine
• 1270125-61-5
• EN300-1914177

• Inchi： 1S/C10H11BrN2/c1-6(12)10-5-7-4-8(11)2-3-9(7)13-10/h2-6,13H,12H2,1H3/t6-/m1/s1
• InChI Key： KLDQUFGYDBRYGS-ZCFIWIBFSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C([C@@H](C)N)N2

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Additional information on (1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine

Chemical Profile of (1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine (CAS No. 1270125-61-5)

(1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 1270125-61-5, has garnered attention due to its structural similarity to known bioactive molecules, particularly in the realm of drug discovery and development.

The molecular framework of (1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine consists of an indole core substituted with a bromine atom at the 5-position and an amine group at the 2-position, linked to an ethyl chain. This structural motif is highly relevant in medicinal chemistry, as indole derivatives are well-documented for their pharmacological properties. The presence of the bromine atom introduces a level of electronic and steric modulation, which can influence the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Studies utilizing molecular docking and virtual screening have identified (1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine as a promising scaffold for further derivatization. The compound's ability to interact with various enzymes and receptors has been explored through high-throughput screening, revealing potential applications in treating neurological disorders, inflammatory conditions, and even certain types of cancer.

The synthesis of (1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine involves multi-step organic reactions, including bromination of indole derivatives followed by nucleophilic substitution. The stereochemistry at the chiral center has been carefully controlled to ensure the (R)-configuration, which is critical for biological activity. Advances in asymmetric synthesis have made it possible to produce this compound with high enantioselectivity, minimizing the formation of inactive or less active enantiomers.

In vitro studies have demonstrated that (1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine exhibits notable interactions with certain protein targets. For instance, it has been shown to modulate the activity of enzymes involved in neurotransmitter synthesis and degradation. These findings align with emerging research suggesting that indole derivatives may play a role in neuroprotection and cognitive enhancement. Further investigation into its mechanism of action could uncover novel therapeutic strategies for neurodegenerative diseases.

The compound's potential extends beyond neurological applications. Preliminary data indicate that it may possess anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. This has sparked interest in exploring its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Combination therapies involving (1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine with other bioactive molecules are also being considered to enhance therapeutic outcomes.

Evaluation of the compound's metabolic stability and pharmacokinetic profile is crucial for its translation from preclinical to clinical settings. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its degradation pathways and interaction with metabolic enzymes. These studies aim to optimize dosing regimens and minimize potential side effects, ensuring safety and efficacy in human trials.

The regulatory landscape for novel pharmaceutical compounds like (1R)-1-(5-bromo-1H-indol-2-yl)ethan-1-amine is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments are mandatory before clinical trials can commence. Collaborative efforts between academic institutions, biotechnology firms, and regulatory agencies have facilitated faster development pipelines for promising drug candidates.

The future direction of research on (1R)-1-(5-bromo-1H-indol-2-yilethanenammonia) includes exploring its role in targeted therapy for cancer. Preclinical studies have hinted at its ability to selectively inhibit growth pathways in certain cancer cell lines while sparing healthy tissues. This selective toxicity makes it an attractive candidate for further development into an anticancer agent.

The versatility of this compound as a chemical scaffold also opens doors for designing analogs with enhanced properties. By modifying substituents on the indole ring or introducing additional functional groups, researchers can fine-tune its biological activity. Such structural diversification is a cornerstone of modern drug discovery, allowing for the identification of lead compounds with optimized efficacy and minimal toxicity.

In conclusion, (1R)-1-(5-bromo-lH-indol-l -yl)ethan-l -amine (CAS No. 1270125 - 61 - 5) represents a compelling area of investigation within pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical data, position it as a valuable candidate for further exploration in treating neurological disorders, inflammatory conditions, and cancer. Continued research efforts will be essential to elucidate its full therapeutic potential and bring it closer to clinical application.